Nuclear transcription factor Y subunit gamma (275-282)

• sequence: QQITKTEV
• source: Homo sapiens (human)
• synonym: Nuclear transcription factor Y subunit gamma (275-282)

Description

Nuclear transcription factor Y subunit gamma

Scientific Research Applications

Structure and Function in Plants

The Nuclear Factor Y (NF-Y) transcription factors, including NF-Y gamma, are evolutionarily conserved in eukaryotes, including plants. These factors play multiple essential roles in plant growth, development, and stress responses. NF-Y complexes are heterotrimers consisting of NF-YA, NF-YB, and NF-YC subunits and regulate gene expression by binding to the CCAAT box in promoter regions of target genes. Plant genomes often have multiple genes encoding each NF-Y subunit, leading to a variety of NF-Y complexes with potentially diverse functions in different tissues and growth conditions. This variability underlies the complex roles of NF-Y in plants, such as in Arabidopsis thaliana (Zhao et al., 2017), (Hou et al., 2014).

Role in Epigenetic Regulation

NF-Y plays a significant role in epigenetic control, integrating environmental and developmental signals to regulate flowering time in plants. For instance, in Arabidopsis, NF-Y interacts with various pathways to directly regulate SOC1, a major floral pathway integrator, modulating trimethylated H3K27 levels, partly through interactions with other molecular factors like REF6 (Hou et al., 2014).

Interaction with Other Transcription Factors

The interaction between NF-Y and other transcription factors adds another layer of complexity to its function. For example, NF-Y's association with other groups of transcription factors expands the potential NF-Y combinatorial complexity, influencing the regulation of individual NF-Y subunits at both transcriptional and post-transcriptional levels in Arabidopsis (Swain et al., 2017).

NF-Y in Stress Responses

NF-Y transcription factors, including NF-Y gamma, are crucial in plant responses to various abiotic stresses, such as drought, salt, and temperature. These factors play a key role in regulating gene expression under stress conditions and are involved in both ABA-dependent and ABA-independent pathways (Zhang et al., 2023).

Genetic Diversity and Expression Patterns

Studies on the NF-Y family in various plant species, like wheat, have revealed the genetic diversity and distinct expression patterns of NF-Y subunits. These findings highlight the plant-specific biological roles of different NF-Y members in organ development and stress adaptation (Stephenson et al., 2007).